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Compound of Interest

Compound Name: Decylphosphonic acid

Cat. No.: B1677716 Get Quote

Essential Safety and Handling Guide for
Decylphosphonic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical reagents. This guide provides immediate

and essential safety protocols, operational procedures, and disposal plans for

Decylphosphonic acid, a corrosive solid that requires careful handling.

Chemical Identifier:

Name: Decylphosphonic acid

CAS Number: 6874-60-8

Molecular Formula: CH3(CH2)9PO3H2

Hazard Identification and Classification
Decylphosphonic acid is classified as a hazardous chemical and requires stringent safety

measures. It is crucial to understand its primary hazards to ensure appropriate handling.[1]

Primary Hazards:

Skin Corrosion/Irritation: Category 1B, causes severe skin burns and eye damage.[1][2][3][4]
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Serious Eye Damage/Eye Irritation: Category 1, causes serious eye damage.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory

irritation.[1]

Corrosive to Metals: Category 1, may be corrosive to metals.[3]

The signal word for Decylphosphonic acid is "Danger".[1][3][4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the most critical line of defense

against exposure to Decylphosphonic acid.[5] The following table summarizes the required

PPE for handling this chemical.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles and face shield

Goggles should be compliant

with OSHA's 29 CFR 1910.133

or European Standard EN166.

A face shield should be used in

conjunction with goggles,

especially when there is a risk

of splashing.[1][5][6][7]

Hands Chemical-resistant gloves

Nitrile rubber, neoprene, or

PVC gloves are

recommended.[5][8] Check for

breakthrough times and

ensure gloves are compatible

with corrosive solids.

Body
Chemical-resistant

clothing/apron

A lab coat is standard, and a

chemical-resistant apron

should be worn over it if there

is a splash potential.[2][5][6][9]

Long-sleeved clothing is

essential.[2]

Respiratory
Use in a well-ventilated area or

fume hood

Under normal use, if handled

in a chemical fume hood,

respiratory protection may not

be needed.[1][2] For large

quantities or in case of dust

formation, a NIOSH/MSHA

approved respirator with a

particle filter is recommended.

[1][2]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to minimize risks.
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Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust.

[1][6][10]

Avoid all personal contact, including inhalation of dust.[11]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1][4][8]

When mixing with water, always add the acid slowly to the water to prevent a violent

reaction.[6][10]

Avoid dust formation during handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][8]

Store in a designated corrosives area.[1]

Keep away from incompatible materials.

Do not store above eye level.[6]

Emergency and First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2][3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Wash contaminated clothing before

reuse. Seek immediate medical attention.[1][2]

[3][6]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2][3][4]

Ingestion

Rinse mouth. DO NOT induce vomiting. Drink

plenty of water. Never give anything by mouth to

an unconscious person. Seek immediate

medical attention.[1][2][3]

Spill and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.[8]

Wear the appropriate PPE as outlined above.

For solid spills, sweep up and shovel into a suitable, labeled container for disposal. Avoid

generating dust.[1]

For spills of acids, use an acid spill kit for neutralization and cleanup.[9]

Do not let the product enter drains.[8]
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Waste Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[1][12]

Do not empty into drains or the environment.[1]
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Workflow for Handling Decylphosphonic Acid

Preparation

Handling

Cleanup & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Weigh Solid in Fume Hood

Slowly Add Acid to Solvent

Spill Occurs Exposure Occurs

Perform Experiment

Decontaminate Work Area

Dispose of Waste in Labeled Container

Remove PPE and Wash Hands

Follow Spill Protocol Follow First-Aid Protocol
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Caption: A flowchart outlining the key steps for safely handling Decylphosphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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